Linoleic Acid-d4

Specification

• Description: Linoleic acid-d4 is intended for use as an internal standard for the quantification of linoleic acid by GC- or LC-MS. Linoleic acid is an essential ω-6 polyunsaturated fatty acid (PUFA). It is the most abundant PUFA in a variety of foods, and dietary sources of linoleic acid include vegetable oils, meats, nuts, seeds, and eggs. Linoleic acid (30 μM) increases migration of IEC-6 rat intestinal epithelial cells in a wound healing assay. Rats fed a linoleate-deficient diet exhibit decreased body weight and an increased ratio of eicosatrienoate to arachidonate in liver and serum phospholipids compared with rats fed a control diet, as well as mild scaling of forepaw skin.; Linoleic acid-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of linoleic acid by GC- or LC-mass spectrometry. Linoleic acid is a PUFA found in plant tissues and most cooking oils. Deficiencies in the essential fatty acid linoleic acid are linked to coronary heart disease, growth retardation, and allergies. Linoleic acid can be metabolized by prostaglandin H synthases (PGHS) to form 9- and 13-HODE. The Km is 12 µM for human PGHS-1 and 27 µM for PGHS-2.
• CAS No.: 79050-23-0
• Molecular Formula: C18H32O2
• Molecular Weight: 284.5 g/mol
• IUPAC Name: (9Z,12Z)-9,10,12,13-tetradeuteriooctadeca-9,12-dienoic acid
• Standard InChI: InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-/i6D,7D,9D,10D
• Standard InChI Key: OYHQOLUKZRVURQ-GPTDOFLBSA-N
• Isomeric SMILES: [2H]/C(=C(\[2H])/C/C(=C(/[2H])\CCCCCCCC(=O)O)/[2H])/CCCCC
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)O